Cas no 62791-55-3 (3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride)
62791-55-3 structure
Product Name:3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride
CAS No:62791-55-3
MF:C15H28ClNO3
MW:305.840723991394
CID:1640121
PubChem ID:3046853
Update Time:2025-04-21
3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride
- 3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptane-1-carboxylate,hydrochloride
- 62791-55-3
- 3-(1-Pyrrolidinyl)propyl 1-hydroxycycloheptanecarboxylate hydrochloride
- Cycloheptanecarboxylic acid, 1-hydroxy-, 3-(1-pyrrolidinyl)propyl ester, hydrochloride
- Chlorhydrate de l'hydroxy-1 cycloheptanecarboxylate du pyrrolidinopropanol
- DTXSID80211874
- Chlorhydrate de l'hydroxy-1 cycloheptanecarboxylate du pyrrolidinopropanol [French]
-
- Inchi: 1S/C15H27NO3.ClH/c17-14(15(18)8-3-1-2-4-9-15)19-13-7-12-16-10-5-6-11-16;/h18H,1-13H2;1H
- InChI Key: KGRKNVBVFRFDKC-UHFFFAOYSA-N
- SMILES: Cl.OC1(C(=O)OCCCN2CCCC2)CCCCCC1
Computed Properties
- Exact Mass: 305.17594
- Monoisotopic Mass: 305.175771
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 279
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
Experimental Properties
- Boiling Point: 384.4°C at 760 mmHg
- Flash Point: 186.3°C
- PSA: 49.77
3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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